Cas no 502584-74-9 (5,8-Phthalazinediamine)
5,8-Phthalazinediamine structure
Product Name:5,8-Phthalazinediamine
CAS No:502584-74-9
MF:C8H8N4
MW:160.17592048645
CID:1015709
PubChem ID:44438540
Update Time:2025-04-20
5,8-Phthalazinediamine Chemical and Physical Properties
Names and Identifiers
-
- 5,8-Phthalazinediamine
- Phthalazine-5,8-diamine
- 502584-74-9
- DB-196241
- CHEMBL393478
-
- MDL: MFCD16657456
- Inchi: 1S/C8H8N4/c9-7-1-2-8(10)6-4-12-11-3-5(6)7/h1-4H,9-10H2
- InChI Key: KPIVUFBRSUKPFI-UHFFFAOYSA-N
- SMILES: NC1=CC=C(C2=CN=NC=C21)N
Computed Properties
- Exact Mass: 160.074896272g/mol
- Monoisotopic Mass: 160.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 77.8Ų
5,8-Phthalazinediamine Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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